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Compound of Interest

Compound Name: Sodium tartrate dihydrate

Cat. No.: B152809 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals experiencing solubility

issues with sodium tartrate dihydrate in methanol.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of sodium tartrate dihydrate in methanol?

A1: Sodium tartrate dihydrate has limited or sparing solubility in methanol.[1][2] While highly

soluble in water, it is generally considered insoluble in alcohols and other organic solvents.[3]

[4][5]

Q2: Is there any quantitative data on the solubility of sodium tartrate dihydrate in methanol?

A2: Yes, it has been reported that approximately 0.15 grams of sodium tartrate dihydrate will

dissolve in 40 mL of methanol.[2][6] For comparison, its solubility in water is significantly higher.

[4]

Q3: Why is the limited solubility in methanol a concern?

A3: Incomplete dissolution of sodium tartrate dihydrate can lead to inaccurate results in

experiments where it is used as a standard, such as Karl Fischer titrations for water content

determination.[2] Undissolved crystals can lead to errors in measurements.[1]

Q4: What are the general factors that influence the solubility of a solid in a liquid?
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A4: The primary factors include:

Temperature: For many solids, solubility increases with temperature as the dissolution

process is endothermic (absorbs heat).[7][8]

Nature of Solute and Solvent: The principle of "like dissolves like" is a key factor.[9] Polar

solutes tend to dissolve in polar solvents, and non-polar solutes in non-polar solvents.

Particle Size: Larger particles may dissolve more slowly.[10]

Agitation: Stirring or sonication can increase the rate of dissolution by bringing fresh solvent

into contact with the solute.

For solids dissolving in liquids, pressure has a negligible effect on solubility.[7]

Quantitative Solubility Data
Compound Solvent Temperature Solubility

Sodium Tartrate

Dihydrate
Methanol Not Specified ~0.15 g / 40 mL

Sodium Tartrate

Dihydrate
Water 20°C

290 mg/mL (290 g/L)

[4]

Sodium Tartrate

Dihydrate
Ethanol Not Specified Insoluble[3][5][11]

Troubleshooting Guide: Dissolving Sodium Tartrate
Dihydrate in Methanol
Issue: Precipitate or undissolved solid observed in the methanol solution.

This guide provides a systematic approach to address solubility challenges.

Experimental Protocol: Improving Dissolution
Verification of Reagent Quality: Ensure that high-purity, anhydrous methanol is being used.

The presence of water can alter solubility characteristics.
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Particle Size Reduction: If using large crystals, gently grind the sodium tartrate dihydrate
to a fine powder using a mortar and pestle to increase the surface area for dissolution.

Incremental Solute Addition: Add the powdered sodium tartrate dihydrate to the methanol

in small portions while continuously stirring.

Agitation: Use a magnetic stirrer for vigorous and consistent agitation.

Sonication: If a precipitate persists, place the solution in an ultrasonic bath for 5-10 minute

intervals.[12]

Gentle Heating: Carefully warm the solution in a water bath to a slightly elevated

temperature (e.g., 30-40°C).[12][13] Monitor closely to avoid solvent evaporation.

Extended Dissolution Time: Allow for a longer extraction or dissolution time, as colorless

crystals can be difficult to see, making it hard to confirm complete dissolution visually.[1]

Visualization of Troubleshooting Workflow
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Caption: Troubleshooting workflow for sodium tartrate dihydrate solubility issues.
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Visualization of Factors Affecting Solubility
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Caption: Key factors influencing the solubility of sodium tartrate dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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